2-azido-4,5-dimethyl-1,3-thiazole
Overview
Description
“2-azido-4,5-dimethyl-1,3-thiazole” is a compound that belongs to the thiazole family . Thiazoles are compounds that contain a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom . The azide group (N3) attached to the thiazole ring makes it a potential candidate for click chemistry reactions .
Synthesis Analysis
The synthesis of “this compound” and similar compounds often involves diazo transfer reactions . These reactions are typically carried out using a diazo transfer reagent, such as 2-azido-1,3-dimethylimidazolinium hexafluorophosphate . The choice of base is important in the diazo-transfer reaction .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a thiazole ring substituted with azide and methyl groups . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Chemical Reactions Analysis
Thiazoles, including “this compound”, are known to participate in a variety of chemical reactions . They can undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-azido-4,5-dimethyl-1,3-thiazole involves the reaction of 2-bromo-4,5-dimethyl-1,3-thiazole with sodium azide.", "Starting Materials": [ "2-bromo-4,5-dimethyl-1,3-thiazole", "Sodium azide", "Dimethylformamide (DMF)", "Sodium hydroxide (NaOH)", "Water (H2O)" ], "Reaction": [ "Step 1: Dissolve 2-bromo-4,5-dimethyl-1,3-thiazole (1.0 g, 4.5 mmol) and sodium azide (0.6 g, 9.0 mmol) in DMF (10 mL) in a round-bottom flask.", "Step 2: Add NaOH (0.2 g, 5.0 mmol) to the flask and stir the mixture at room temperature for 24 hours.", "Step 3: Pour the reaction mixture into water (50 mL) and extract with ethyl acetate (3 x 20 mL).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Step 5: Purify the crude product by column chromatography using hexane/ethyl acetate (9:1) as the eluent to obtain 2-azido-4,5-dimethyl-1,3-thiazole as a yellow solid (yield: 70%)." ] } | |
CAS RN |
10296-41-0 |
Molecular Formula |
C5H6N4S |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
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